![molecular formula C20H23Cl2N3O2 B2764832 N-(5-chloro-2-methoxyphenyl)-2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]acetamide CAS No. 890600-43-8](/img/structure/B2764832.png)
N-(5-chloro-2-methoxyphenyl)-2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2-methoxyphenyl)-2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H23Cl2N3O2 and its molecular weight is 408.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Potential
N-(5-chloro-2-methoxyphenyl)-2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]acetamide, a compound with a complex structure involving chloro, methoxyphenyl, and piperazinyl groups, has been the focus of scientific research due to its potential in pharmacology and biochemistry. Although the specific compound was not directly found in the available research, similar compounds have shown significant pharmacological activities, suggesting potential areas of application for related structures.
Heterocyclic Compound Synthesis : Research into the synthesis of novel heterocyclic compounds, including those derived from benzodifuranyl and triazines, has highlighted the importance of such structures in developing anti-inflammatory and analgesic agents. These compounds have demonstrated significant COX-2 inhibitory activity, suggesting potential applications in managing inflammation and pain (Abu‐Hashem et al., 2020).
Antimicrobial Activities : The synthesis of new 1,2,4-triazole derivatives has shown that these compounds possess good to moderate antimicrobial activities against various microorganisms, indicating their potential use in developing new antimicrobial agents (Bektaş et al., 2007).
Antihistamine Development : Piperazine antihistamines, such as cetirizine, demonstrate the effectiveness of piperazine structures in blocking H1 histamine receptors, which are crucial for treating allergic conditions like urticaria and allergic rhinitis (Arlette, 1991).
Neuroprotective Effects : Cinnamide derivatives have shown significant activities against neurotoxicity induced by glutamine in PC12 cells and protective effects on cerebral infarction, highlighting the neuroprotective potential of compounds with similar structures (Zhong et al., 2018).
Enzyme Inhibitory Activities : The development of compounds with enzyme inhibitory activities is crucial for therapeutic applications. For instance, triazole analogues have been synthesized and evaluated for their inhibitory potential against enzymes like carbonic anhydrase and acetylcholinesterase, indicating their potential in treating conditions like glaucoma and Alzheimer's disease (Virk et al., 2018).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23Cl2N3O2/c1-14-16(22)4-3-5-18(14)25-10-8-24(9-11-25)13-20(26)23-17-12-15(21)6-7-19(17)27-2/h3-7,12H,8-11,13H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGYFFHNDOWCSAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.